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Compound of Interest

Compound Name: Keliximab

Cat. No.: B1169729 Get Quote

Keliximab Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and preparing keliximab. Below you will find

frequently asked questions and a troubleshooting guide to address common issues

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: How should I store keliximab upon receipt?

Upon receipt, keliximab should be stored at -80°C for long-term stability.[1] For short-term

storage of a few weeks, 4°C is acceptable, though -80°C is preferred for maintaining antibody

integrity over time.[2] Avoid repeated freeze-thaw cycles as this can lead to antibody

aggregation and a decrease in activity.[2][3] It is recommended to aliquot the antibody into

smaller, single-use volumes to minimize the number of freeze-thaw cycles.[2]

Q2: What is the recommended procedure for reconstituting lyophilized keliximab?

While specific instructions for keliximab may vary by manufacturer, a general protocol for

reconstituting lyophilized antibodies can be followed. For research-grade keliximab biosimilar,

it is delivered on blue ice (+4°C), suggesting it may be in a liquid buffer solution.[1] If you

receive a lyophilized format, it can be reconstituted with sterile PBS or saline.[4]
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Q3: What is the recommended buffer for diluting keliximab?

For dilution, a PBS buffer with a pH of 7.5 is recommended.[1] The product can also be

reconstituted or diluted with sterile PBS or saline for experimental use.[4]

Q4: What is the stability of keliximab after reconstitution?

Specific stability data for reconstituted keliximab is not readily available. As a general practice

for monoclonal antibodies, it is best to use the reconstituted antibody immediately. If immediate

use is not possible, it should be stored at 4°C for a short period (a few days) or aliquoted and

frozen at -20°C or -80°C for longer-term storage.[2][3] Always refer to the manufacturer's

datasheet for any specific stability information.

Summary of Handling and Storage Conditions
Parameter Recommendation Citation

Long-Term Storage -80°C [1]

Short-Term Storage 4°C [2]

Shipping Condition Blue ice (+4°C) or dry ice [1][4]

Reconstitution/Dilution Buffer
Sterile PBS or saline, PBS

buffer pH 7.5
[1][4]

Experimental Protocols
Protocol for Reconstitution of Lyophilized Keliximab
This protocol is a general guideline. Always refer to the manufacturer-specific instructions

provided with your product.

Centrifugation: Before opening, centrifuge the vial at 12,000 x g for 20 seconds to ensure the

lyophilized pellet is at the bottom of the vial.[5]

Reconstitution: Add the recommended volume of sterile, distilled water to achieve a final

concentration of 1 mg/mL. For example, for a 50 µg sample, add 50 µL of sterile distilled

water.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1169729?utm_src=pdf-body
https://www.proteogenix.science/product/keliximab-biosimilar-anti-cd4-mab-research-grade/
https://www.medchemexpress.com/keliximab.html
https://www.benchchem.com/product/b1169729?utm_src=pdf-body
https://www.benchchem.com/product/b1169729?utm_src=pdf-body
https://www.neobiotechnologies.com/resources/how-to-store-monoclonal-antibodies/
https://www.researchgate.net/post/Antibody_storage_conditions
https://www.proteogenix.science/product/keliximab-biosimilar-anti-cd4-mab-research-grade/
https://www.neobiotechnologies.com/resources/how-to-store-monoclonal-antibodies/
https://www.proteogenix.science/product/keliximab-biosimilar-anti-cd4-mab-research-grade/
https://www.medchemexpress.com/keliximab.html
https://www.proteogenix.science/product/keliximab-biosimilar-anti-cd4-mab-research-grade/
https://www.medchemexpress.com/keliximab.html
https://www.benchchem.com/product/b1169729?utm_src=pdf-body
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Gently vortex the vial to ensure the antibody is fully dissolved.[5]

Final Centrifugation: Centrifuge the vial again to collect the reconstituted antibody solution at

the bottom.[5]

Visualizing Experimental Workflows
Keliximab Handling and Preparation Workflow

Storage Preparation for Experiment Experimental Use
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Caption: Workflow for proper handling and preparation of keliximab.
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Issue Potential Cause(s) Recommended Solution(s)

Reduced Antibody Activity

- Improper storage

temperature.- Multiple freeze-

thaw cycles.- Incorrect

reconstitution buffer.

- Ensure long-term storage at

-80°C.[1]- Aliquot the antibody

after the first reconstitution to

avoid repeated freeze-thaw

cycles.[2]- Use sterile PBS or

saline for reconstitution.[4]

Antibody

Aggregation/Precipitation

- Repeated freeze-thaw

cycles.- Incorrect buffer pH or

ionic strength.- High antibody

concentration during storage.

- Minimize freeze-thaw cycles

by aliquoting.[3]- Use the

recommended PBS buffer at

pH 7.5.[1]- If storing at 4°C,

consider adding a

cryoprotectant like glycerol,

though manufacturer guidance

is preferred.[2]

Inconsistent Experimental

Results

- Variability in antibody

concentration due to improper

mixing.- Degradation of the

antibody over time.

- Ensure the antibody is

thoroughly but gently mixed

after reconstitution.[5]- Use

freshly reconstituted antibody

for each experiment or use

aliquots that have been stored

properly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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